Cas no 868067-77-0 (3-(piperidin-3-yl)methoxypropanenitrile)

3-(Piperidin-3-yl)methoxypropanenitrile is a versatile nitrile-functionalized piperidine derivative, primarily employed as a key intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the piperidine ring and nitrile group, make it valuable for constructing bioactive molecules, particularly in the development of CNS-targeting compounds and enzyme inhibitors. The compound offers synthetic flexibility due to its reactive nitrile moiety, enabling further functionalization via reduction, hydrolysis, or cyclization. Its piperidine scaffold contributes to enhanced bioavailability and binding affinity in drug design. Suitable for controlled reactions under standard conditions, this intermediate is favored for its stability and compatibility with diverse synthetic protocols.

3-(piperidin-3-yl)methoxypropanenitrile structure

868067-77-0 structure

Product name:3-(piperidin-3-yl)methoxypropanenitrile

CAS No:868067-77-0

MF:C₉H₁₆N₂O

MW:168.236

CID:4263615

3-(piperidin-3-yl)methoxypropanenitrile Chemical and Physical Properties

Names and Identifiers

- Propanenitrile, 3-(3-piperidinylmethoxy)-
- 3-(piperidin-3-yl)methoxypropanenitrile

3-(piperidin-3-yl)methoxypropanenitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	BBV-55254277-1.0g	3-[(piperidin-3-yl)methoxy]propanenitrile	868067-77-0	95%	1.0g	$821.0	2022-12-11
Enamine	BBV-55254277-1g	3-[(piperidin-3-yl)methoxy]propanenitrile	868067-77-0	95%	1g	$821.0	2023-10-28
Enamine	BBV-55254277-2.5g	3-[(piperidin-3-yl)methoxy]propanenitrile	868067-77-0	95%	2.5g	$1701.0	2023-10-28
Enamine	BBV-55254277-5.0g	3-[(piperidin-3-yl)methoxy]propanenitrile	868067-77-0	95%	5.0g	$2154.0	2022-12-11
Enamine	BBV-55254277-10.0g	3-[(piperidin-3-yl)methoxy]propanenitrile	868067-77-0	95%	10.0g	$2708.0	2022-12-11
Enamine	BBV-55254277-10g	3-[(piperidin-3-yl)methoxy]propanenitrile	868067-77-0	95%	10g	$2708.0	2023-10-28
Enamine	BBV-55254277-5g	3-[(piperidin-3-yl)methoxy]propanenitrile	868067-77-0	95%	5g	$2154.0	2023-10-28

3-(piperidin-3-yl)methoxypropanenitrile Related Literature

1. Bromine kinetic isotope effects: insight into Grignard reagent formation†

Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
2. Characterisation of a new 1∶1 (C60)(CHBr3) intercalation complex

Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
3. Centerband-only-detection-of-exchange 31P nuclear magnetic resonance and phospholipid lateral diffusion: theory, simulation and experiment†

Phys. Chem. Chem. Phys., 2015,17, 25160-25171
4. Centenary Lecture. Chemical studies on some early steps in the biosynthesis of squalene

Chem. Soc. Rev., 1991,20, 129-147
5. Characterization of dandelion species using 1H NMR- and GC-MS-based metabolite profiling

Youngae Jung,Yun Gyong Ahn,Ho Kyoung Kim,Byeong Cheol Moon,A Yeong Lee,Do Hyun Ryu Analyst, 2011,136, 4222-4231

Additional information on 3-(piperidin-3-yl)methoxypropanenitrile

3-(Piperidin-3-yl)methoxypropanenitrile: A Comprehensive Overview

3-(Piperidin-3-yl)methoxypropanenitrile, identified by the CAS number 868067-77-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure combining a piperidine ring with a methoxy and nitrile group, has garnered attention due to its potential applications in drug discovery and chemical synthesis. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The chemical structure of 3-(Piperidin-3-yl)methoxypropanenitrile is notable for its combination of functional groups. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, contributes to the molecule's stability and bioavailability. The methoxy group (-OCH3) enhances solubility and may influence the compound's interaction with biological targets. The nitrile group (-CN), on the other hand, is known for its ability to participate in various chemical reactions, making it a versatile functional group in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(Piperidin-3-yl)methoxypropanenitrile. Researchers have employed methodologies such as nucleophilic substitution and catalytic cross-coupling reactions to optimize the production process. These methods not only improve yield but also reduce the environmental footprint of synthesis, aligning with the principles of green chemistry.

In terms of pharmacological applications, 3-(Piperidin-3-yl)methoxypropanenitrile has shown promise in preclinical studies as a potential modulator of various biological pathways. For instance, studies have indicated its ability to influence G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. Additionally, research into its anti-inflammatory and antioxidant properties suggests potential applications in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The versatility of 3-(Piperidin-3-yl)methoxypropanenitrile extends beyond pharmacology. Its structural features make it an ideal candidate for use in materials science, particularly in the development of advanced polymers and coatings. Recent investigations have explored its role as a building block for constructing stimuli-responsive materials, which can adapt to environmental changes such as temperature or pH levels.

In conclusion, 3-(Piperidin-3-yl)methoxypropanenitrile, CAS No. 868067-77-0, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.